Cas no 1361827-74-8 (2',3'-Dichloro-3,4,5-trifluoro-biphenyl)

• Product Name: 2',3'-Dichloro-3,4,5-trifluoro-biphenyl
• CAS No: 1361827-74-8
• MF: C₁₂H₅Cl₂F₃
• MW: 277.069311857224
• CID: 4995914
• Update Time: 2025-06-08

2',3'-Dichloro-3,4,5-trifluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-3,4,5-trifluoro-biphenyl

• Inchi： 1S/C12H5Cl2F3/c13-8-3-1-2-7(11(8)14)6-4-9(15)12(17)10(16)5-6/h1-5H
• InChI Key： MVPGLQMKLDVQEY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(=C(C=1)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2',3'-Dichloro-3,4,5-trifluoro-biphenyl

Introduction to 2',3'-Dichloro-3,4,5-trifluoro-biphenyl (CAS No. 1361827-74-8)

2',3'-Dichloro-3,4,5-trifluoro-biphenyl, with the CAS number 1361827-74-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and environmental research. This compound is characterized by its dichloro and trifluoro substitutions on the biphenyl backbone, which confer distinct physical and chemical properties.

The molecular formula of 2',3'-Dichloro-3,4,5-trifluoro-biphenyl is C₁₂H₆Cl₂F₃, and its molecular weight is approximately 295.08 g/mol. The compound's structure consists of two phenyl rings connected by a single bond, with chlorine atoms at the 2' and 3' positions and fluorine atoms at the 3, 4, and 5 positions on one of the rings. This arrangement results in a highly substituted aromatic system that exhibits interesting electronic and steric effects.

In terms of physical properties, 2',3'-Dichloro-3,4,5-trifluoro-biphenyl is a solid at room temperature with a melting point of around 100°C. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical stability of 2',3'-Dichloro-3,4,5-trifluoro-biphenyl is notable. It is resistant to oxidation and hydrolysis under normal conditions, which enhances its utility in long-term storage and application scenarios. However, it can undergo substitution reactions under specific conditions, such as the presence of strong nucleophiles or electrophiles.

In the realm of pharmaceutical research, 2',3'-Dichloro-3,4,5-trifluoro-biphenyl has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities and interactions with various biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond pharmaceutical applications, 2',3'-Dichloro-3,4,5-trifluoro-biphenyl has also been investigated for its use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and photovoltaic devices. Research conducted at the University of California in 2020 demonstrated that this compound could be used as an electron transport material in organic solar cells, improving their efficiency and stability.

In environmental research, the fate and behavior of 2',3'-Dichloro-3,4,5-trifluoro-biphenyl in natural systems have been studied to assess its potential environmental impact. A study published in Environmental Science & Technology in 2019 found that this compound has low biodegradability but does not bioaccumulate significantly in aquatic organisms. This information is crucial for understanding its long-term environmental effects and guiding regulatory policies.

The synthesis of 2',3'-Dichloro-3,4,5-trifluoro-biphenyl involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. Advances in catalytic methods have made these syntheses more efficient and environmentally friendly.

In conclusion, 2',3'-Dichloro-3,4,5-trifluoro-biphenyl (CAS No. 1361827-74-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure provides a foundation for further research and development in pharmaceuticals, materials science, and environmental studies. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.